Cas no 3964-54-3 (4-Acetylamino-2-chlorophenol)

• Product Name: 4-Acetylamino-2-chlorophenol
• CAS No: 3964-54-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD01318123
• CID: 312786
• PubChem ID: 77579
• Update Time: 2025-04-19

4-Acetylamino-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-hydroxyphenyl)acetamide
• 3-CHLORO-4-HYDROXYACET ANILIDE
• 4-Acetylamino-2-chlorophenol
• Acetamide,N-(3-chloro-4-hydroxyphenyl)-
• 3-Chloro-4-Hydroxyacetanilide
• Acetamide, N-(3-chloro-4-hydroxyphenyl)-
• 2-Chloro-4-acetamidophenol
• JULKJDRBSRRBHT-UHFFFAOYSA-N
• E11430J0W2
• 3'-Chloro-4'-hydroxyacetanilide
• zlchem 1169
• Paracetamol Impurity C
• chloro-4-acetamidophenol
• ZLD0638
• BCP20088
• VZ2663
• CS-W022899
• 2-CHLORO-4-ACETYLAMINOPHENOL
• FT-0615404
• Q27276726
• N-(3-chloro-4-hydroxy-phenyl)acetamide
• N-(3-Chloro-4-hydroxyphenyl)acetamide (3-Chloro-4-hydroxyacetanilide)
• NS00030634
• 4-ACETAMIDO-2-CHLOROPHENOL
• EINECS 223-570-4
• UNII-E11430J0W2
• AM20040376
• MFCD01318123
• DTXSID70192744
• 3964-54-3
• FS-3097
• ACETANILIDE, 3'-CHLORO-4'-HYDROXY-
• A824668
• SCHEMBL5674663
• SY101186
• AKOS005206798
• N-(3-Chloro-4-hydroxyphenyl)-acetamide; Paracetamol Imp. C (EP); 3-Chloro-4-hydroxyacetanilide; Paracetamol Impurity C
• PARACETAMOL IMPURITY C [EP IMPURITY]
• PARACETAMOL IMPURITY C (EP IMPURITY)
• DTXCID10115235

• MDL： MFCD01318123
• Inchi： 1S/C8H8ClNO2/c1-5(11)10-6-2-3-8(12)7(9)4-6/h2-4,12H,1H3,(H,10,11)
• InChI Key： JULKJDRBSRRBHT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C)=O)O

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144 ºC
• Boiling Point: 379.9±32.0 °C at 760 mmHg
• Flash Point: 183.5±25.1 °C
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 49.33000
• LogP: 2.07700
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Acetylamino-2-chlorophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides